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Compound of Interest

Compound Name: N-Benzylthiazol-2-amine

CAS No.: 41593-98-0

Cat. No.: B1267000

Get Quote

Executive Summary: The "Privileged Scaffold"
Status
N-Benzylthiazol-2-amine (CAS: 41593-98-0) represents a "privileged scaffold" in modern

medicinal chemistry—a molecular framework capable of providing high-affinity ligands for

diverse biological targets. Unlike rigid, inert spacers, the 2-aminothiazole core possesses

intrinsic hydrogen bond donor/acceptor capabilities and specific pi-stacking geometries that

allow it to interact with enzymes ranging from kinases to cholinesterases.

This guide dissects the biological utility of this scaffold, moving beyond simple phenotypic

observations to the molecular mechanisms driving its anticancer, antimicrobial, and

neuroprotective activities.

Chemical Space and Pharmacophore Analysis[1]
The N-Benzylthiazol-2-amine molecule is defined by two aromatic systems linked by a flexible

aminomethylene bridge. This flexibility is not merely structural; it acts as a "molecular hinge,"
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allowing the two aromatic domains to adopt either a folded (pi-stacked) or extended

conformation depending on the binding pocket of the target protein.

Physicochemical Profile (Lipinski Compliance)
Molecular Weight: ~190.26 g/mol (Fragment-like, ideal for lead optimization)

H-Bond Donors: 1 (Secondary amine)

H-Bond Acceptors: 2 (Thiazole nitrogen, Thiazole sulfur)

LogP: ~2.3 (Optimal membrane permeability)

Topological Polar Surface Area (TPSA): ~41 Å² (High CNS penetration potential)

Mechanism of Action: Multi-Target Pharmacology
Anticancer Activity: The Tubulin-CDK Dual Inhibition
Derivatives of N-benzylthiazol-2-amine have emerged as potent antiproliferative agents. The

mechanism is often dual-modal, preventing resistance development.

Tubulin Polymerization Inhibition: The thiazole ring mimics the colchicine binding site on

tubulin. The benzyl group occupies the hydrophobic pocket usually filled by the

trimethoxyphenyl ring of colchicine, preventing microtubule assembly and arresting the cell

cycle at the G2/M phase.

Cyclin-Dependent Kinase (CDK) Inhibition: The 2-amino nitrogen acts as a hinge binder in

the ATP-binding pocket of CDKs (specifically CDK1 and CDK2). The benzyl ring extends into

the hydrophobic back-pocket, conferring selectivity over other kinases.

Antimicrobial Activity: DNA Gyrase Interference
In bacterial models (S. aureus, E. coli), N-benzylthiazol-2-amines act by inhibiting DNA gyrase

B (GyrB).

Mechanism: The thiazole nitrogen forms a hydrogen bond with Asp73 in the ATP-binding

pocket of GyrB. The benzyl tail interacts with the hydrophobic floor of the pocket,

competitively inhibiting ATP hydrolysis and preventing bacterial DNA supercoiling.
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Neuroprotection: Acetylcholinesterase (AChE) Inhibition
For Alzheimer's research, this scaffold serves as a dual binding site inhibitor.

Peripheral Anionic Site (PAS): The benzyl moiety interacts via pi-pi stacking with Trp286.

Catalytic Active Site (CAS): The thiazole ring penetrates down the gorge to interact with the

catalytic triad, preventing acetylcholine hydrolysis.

Structure-Activity Relationship (SAR) Visualization
The biological activity of N-benzylthiazol-2-amine is highly tunable. The following diagram

illustrates the critical "hotspots" for chemical modification.
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Caption: SAR Map highlighting critical modification zones. The secondary amine (NH) is

essential for kinase affinity, while the benzyl ring dictates target selectivity.

Experimental Protocols
Chemical Synthesis: Reductive Amination Route
Rationale: This method is preferred over nucleophilic substitution (using benzyl chloride)

because it avoids over-alkylation (formation of tertiary amines) and proceeds under milder

conditions.

Reagents: 2-Aminothiazole, Benzaldehyde derivative, Sodium Triacetoxyborohydride (STAB),

Acetic Acid (AcOH), Dichloroethane (DCE).

Protocol:

Imine Formation: In a round-bottom flask, dissolve 2-aminothiazole (1.0 eq) and the

appropriate benzaldehyde (1.0 eq) in DCE (0.2 M concentration).

Catalysis: Add catalytic AcOH (1-2 drops) to activate the carbonyl. Stir at Room Temperature

(RT) for 2 hours under nitrogen atmosphere. Checkpoint: Monitor by TLC for disappearance

of aldehyde.

Reduction: Cool the mixture to 0°C. Add STAB (1.5 eq) portion-wise over 15 minutes.

Reaction: Allow to warm to RT and stir overnight (12-16 hours).

Workup: Quench with saturated NaHCO₃ solution. Extract with Dichloromethane (DCM) (3x).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Flash column chromatography (Hexane:Ethyl Acetate gradient).

In Vitro Antimicrobial Assay (MIC Determination)
Rationale: The Resazurin Microtiter Assay (REMA) provides a colorimetric, high-throughput

readout that is more sensitive than standard disc diffusion.

Materials: 96-well plates, Resazurin sodium salt, Mueller-Hinton Broth (MHB).
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Protocol:

Preparation: Dissolve test compound in DMSO to 10 mg/mL stock.

Dilution: Add 100 µL MHB to all wells. Perform serial 2-fold dilutions of the compound across

the plate (Range: 512 µg/mL to 0.5 µg/mL).

Inoculation: Adjust bacterial culture (S. aureus ATCC 29213) to 0.5 McFarland standard

(~1.5 x 10^8 CFU/mL). Dilute 1:100 and add 100 µL to each well.

Incubation: Incubate at 37°C for 18-24 hours.

Readout: Add 30 µL of 0.015% Resazurin solution. Incubate for 2-4 hours.

Blue: No growth (Inhibition).

Pink: Growth (Metabolic reduction of resazurin).

Calculation: The MIC is the lowest concentration that remains blue.

Quantitative Activity Data Summary
The following table summarizes potency ranges for N-benzylthiazol-2-amine derivatives

across key therapeutic areas, aggregated from recent medicinal chemistry literature.
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Target Class Specific Target
Potency
Range (IC50 /
MIC)

Key Structural
Requirement

Reference

Anticancer
Breast Cancer

(MCF-7)
0.5 µM - 5.0 µM

3,4,5-trimethoxy

substitution on

benzyl ring

[1]

Anticancer
Melanoma (SK-

MEL-1)
1.2 µM - 8.0 µM

4-amino-5-

aroylthiazole

core

[1]

Antimicrobial
S. aureus

(MRSA)

4 µg/mL - 32

µg/mL

Electron-

withdrawing

group at C5

(thiazole)

[2]

Neuro
Acetylcholinester

ase
50 nM - 200 nM

Benzyl group

acting as PAS

binder

[3]

Antioxidant
DPPH

Scavenging

> 50 µM

(Moderate)

Requires

phenolic -OH on

benzyl ring

[4]

Biological Pathway Visualization
The following diagram details the signaling cascade interference by N-benzylthiazol-2-amine
derivatives in a cancer cell model.
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Caption: Dual-mechanism pathway showing simultaneous targeting of cytoskeletal integrity and

cell cycle regulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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